Cas no 888463-42-1 (N-(3-chloro-4-fluorophenyl)-3-(2,2-dimethylpropanamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-3-(2,2-dimethylpropanamido)-1-benzofuran-2-carboxamide
• CAS No: 888463-42-1
• MF: C₂₀H₁₈ClFN₂O₃
• MW: 388.819927692413
• CID: 6456605
• Update Time: 2025-10-19

N-(3-chloro-4-fluorophenyl)-3-(2,2-dimethylpropanamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-3-(2,2-dimethylpropanamido)-1-benzofuran-2-carboxamide
• N-(3-chloro-4-fluorophenyl)-3-(2,2-dimethylpropanoylamino)-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H18ClFN2O3/c1-20(2,3)19(26)24-16-12-6-4-5-7-15(12)27-17(16)18(25)23-11-8-9-14(22)13(21)10-11/h4-10H,1-3H3,(H,23,25)(H,24,26)
• InChI Key： AUTBTEPMRGLSME-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C(C)(C)C)=C1C(NC1=CC=C(F)C(Cl)=C1)=O

Additional information on N-(3-chloro-4-fluorophenyl)-3-(2,2-dimethylpropanamido)-1-benzofuran-2-carboxamide

N-(3-chloro-4-fluorophenyl)-3-(2,2-dimethylpropanamido)-1-benzofuran-2-carboxamide (CAS 888463-42-1): A Comprehensive Overview

N-(3-chloro-4-fluorophenyl)-3-(2,2-dimethylpropanamido)-1-benzofuran-2-carboxamide (CAS 888463-42-1) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This benzofuran derivative features a unique molecular structure combining a chloro-fluorophenyl moiety with a 2,2-dimethylpropanamido group, making it particularly interesting for drug discovery applications.

The compound's molecular formula is C₂₀H₁₈ClFN₂O₃, with a molecular weight of 388.82 g/mol. Researchers have shown growing interest in this heterocyclic compound due to its potential as a kinase inhibitor, particularly in oncology research. The presence of both chloro and fluoro substituents on the phenyl ring enhances the molecule's electronic properties and binding affinity to biological targets.

Recent studies suggest that N-(3-chloro-4-fluorophenyl)-3-(2,2-dimethylpropanamido)-1-benzofuran-2-carboxamide may have applications in targeting specific protein-protein interactions that are crucial in cellular signaling pathways. This aligns with current trends in precision medicine and targeted cancer therapies, where researchers are actively seeking novel small molecules that can modulate disease-relevant pathways with high specificity.

The synthesis of this compound typically involves multi-step organic reactions, including amide coupling and heterocycle formation. The 2,2-dimethylpropanamido group contributes to the molecule's metabolic stability, a key consideration in drug development. Pharmaceutical chemists are particularly interested in how modifications to this benzofuran scaffold might affect bioavailability and target engagement.

From a physicochemical perspective, CAS 888463-42-1 demonstrates moderate solubility in common organic solvents such as DMSO and methanol, but limited aqueous solubility. This characteristic is being addressed in formulation studies through various drug delivery strategies, including nanoparticle encapsulation and prodrug approaches - topics currently trending in pharmaceutical sciences.

The compound's structure-activity relationship (SAR) has been the subject of several recent publications, particularly in relation to its potential as a selective kinase modulator. Researchers are investigating how the chloro-fluorophenyl substitution pattern influences binding to ATP pockets in various kinase domains, a hot topic in computational drug design circles.

In the context of medicinal chemistry optimization, the benzofuran-2-carboxamide core of this molecule offers multiple sites for structural modification. Current research explores derivatives with altered amide linkages and aryl substitutions to improve pharmacokinetic properties - a frequent search topic among drug discovery professionals.

Analytical characterization of N-(3-chloro-4-fluorophenyl)-3-(2,2-dimethylpropanamido)-1-benzofuran-2-carboxamide typically employs HPLC, mass spectrometry, and NMR techniques. The compound shows characteristic peaks in ¹H NMR around δ 7.5-8.0 ppm (aromatic protons) and δ 1.2 ppm (methyl groups), important for quality control in pharmaceutical synthesis.

Recent patent literature reveals growing commercial interest in this chemical scaffold, with several applications claiming benzofuran derivatives as potential therapeutics for inflammatory conditions and proliferative disorders. This aligns with market trends favoring small molecule therapeutics with novel mechanisms of action.

From a safety perspective, preliminary studies indicate that CAS 888463-42-1 requires standard laboratory handling precautions typical of research chemicals. However, comprehensive toxicological data remains limited, reflecting the compound's status as a research-grade material rather than an approved pharmaceutical ingredient.

The future development of N-(3-chloro-4-fluorophenyl)-3-(2,2-dimethylpropanamido)-1-benzofuran-2-carboxamide will likely focus on optimizing its drug-like properties while maintaining target specificity. This mirrors broader industry efforts to balance molecular complexity with developability criteria - a frequent discussion point in contemporary drug discovery forums.

Supply chain considerations for this compound reflect its niche research application. Current production appears limited to specialized fine chemical manufacturers serving the pharmaceutical research sector, with availability typically in milligram to gram quantities for research purposes.

In conclusion, N-(3-chloro-4-fluorophenyl)-3-(2,2-dimethylpropanamido)-1-benzofuran-2-carboxamide represents an interesting case study in modern medicinal chemistry, combining structural features relevant to current drug discovery paradigms. Its development trajectory will be worth monitoring as research into heterocyclic therapeutics continues to evolve.